Cas no 649567-80-6 (Benzoic acid,2-[2-[[3-[(1E)-2-[4-[1-(aminocarbonyl)-1-methylpropyl]-2-thiazolyl]ethenyl]phenyl]amino]-2-oxoethyl]-)

• Product Name: Benzoic acid,2-[2-[[3-[(1E)-2-[4-[1-(aminocarbonyl)-1-methylpropyl]-2-thiazolyl]ethenyl]phenyl]amino]-2-oxoethyl]-
• CAS No: 649567-80-6
• MF: C₂₅H₂₅N₃O₄S
• MW: 463.548704862595
• CID: 411082
• Update Time: 2024-01-29

Benzoic acid,2-[2-[[3-[(1E)-2-[4-[1-(aminocarbonyl)-1-methylpropyl]-2-thiazolyl]ethenyl]phenyl]amino]-2-oxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[2-[[3-[(1E)-2-[4-[1-(aminocarbonyl)-1-methylpropyl]-2-thiazolyl]ethenyl]phenyl]amino]-2-oxoethyl]-
• Benzoic acid, 2-[2-[[3-[(1E)-2-[4-[1-(aminocarbonyl)-1-methylpropyl]-2-thiazolyl]ethenyl]phenyl]amino]-2-oxoethyl]-

• Inchi： 1S/C25H25N3O4S/c1-3-25(2,24(26)32)20-15-33-22(28-20)12-11-16-7-6-9-18(13-16)27-21(29)14-17-8-4-5-10-19(17)23(30)31/h4-13,15H,3,14H2,1-2H3,(H2,26,32)(H,27,29)(H,30,31)/b12-11+
• InChI Key： TZBSPKJHBWFPNA-VAWYXSNFSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1CC(NC1=CC=CC(/C=C/C2=NC(C(C(N)=O)(C)CC)=CS2)=C1)=O

Computed Properties

• Exact Mass: 463.15675

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• PSA: 122.38
• pka: 3.86±0.36(Predicted)